Cas no 326495-33-4 ((2R)-2,3-Bis(hexadecanoyloxy)propyl 2-(trimethylazaniumyl)(~2~H_4_)ethyl phosphate)

(2R)-2,3-Bis(hexadecanoyloxy)propyl 2-(trimethylazaniumyl)(~2~H_4_)ethyl phosphate is a deuterated phospholipid analog with a well-defined stereochemistry, featuring two palmitoyl (C16:0) chains at the sn-1 and sn-2 positions. The incorporation of deuterium (~2~H_4_) enhances its utility in NMR and mass spectrometry studies, enabling precise tracking in metabolic and membrane dynamics research. The trimethylazaniumyl (choline-like) head group contributes to its amphiphilic properties, making it suitable for liposome formation and membrane modeling. Its high purity and structural specificity ensure reproducibility in biochemical assays, particularly in studies involving lipid bilayers, signaling pathways, and drug delivery systems. This compound is valued for its stability and isotopic labeling, facilitating advanced analytical applications.
(2R)-2,3-Bis(hexadecanoyloxy)propyl 2-(trimethylazaniumyl)(~2~H_4_)ethyl phosphate structure
326495-33-4 structure
Product Name:(2R)-2,3-Bis(hexadecanoyloxy)propyl 2-(trimethylazaniumyl)(~2~H_4_)ethyl phosphate
CAS No:326495-33-4
MF:C40H80NO8P
MW:738.063521385193
CID:2847726
Update Time:2025-06-07

(2R)-2,3-Bis(hexadecanoyloxy)propyl 2-(trimethylazaniumyl)(~2~H_4_)ethyl phosphate Chemical and Physical Properties

Names and Identifiers

    • (2R)-2,3-Bis(hexadecanoyloxy)propyl 2-(trimethylazaniumyl)(~2~H_4_)ethyl phosphate
    • Inchi: 1S/C40H80NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h38H,6-37H2,1-5H3/t38-/m1/s1/i34D2,35D2
    • InChI Key: KILNVBDSWZSGLL-QKXUHBRISA-N
    • SMILES: P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)OC([2H])([2H])C([2H])([2H])[N+](C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 40
  • Complexity: 826
  • XLogP3: 13.5
  • Topological Polar Surface Area: 111

(2R)-2,3-Bis(hexadecanoyloxy)propyl 2-(trimethylazaniumyl)(~2~H_4_)ethyl phosphate Pricemore >>

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